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Compound of Interest

Compound Name: ZN(II) Mesoporphyrin IX

Cat. No.: B13786147 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility and storage conditions for

Zinc (II) Mesoporphyrin IX (ZnMP). The information herein is intended to support research,

scientific, and drug development applications by providing clear, actionable data and protocols.

Physicochemical Properties
Zn(II) Mesoporphyrin IX is a synthetically accessible metalloporphyrin that serves as a

valuable tool in various biological studies. Its core structure, a zinc-chelated mesoporphyrin IX,

imparts specific chemical and physical properties that are critical for its function and handling.

Property Value

CAS Number 14354-67-7

Molecular Formula C₃₄H₃₆N₄O₄Zn

Molecular Weight 630.05 g/mol

Solubility
The solubility of Zn(II) Mesoporphyrin IX is a critical parameter for its use in both in vitro and

in vivo experimental settings. Due to its largely hydrophobic macrocycle, ZnMP exhibits poor
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solubility in aqueous solutions and requires organic solvents or specialized formulations for

effective dissolution.

Quantitative Solubility Data
The following table summarizes the known solubility of Zn(II) Mesoporphyrin IX in common

laboratory solvents. It is important to note that sonication may be required to achieve the

concentrations listed.

Solvent Concentration Molarity (approx.) Notes

Dimethyl Sulfoxide

(DMSO)
50 mg/mL[1] 79.36 mM[1]

Ultrasonic assistance

may be necessary.[1]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

2.5 mg/mL[1] 3.97 mM[1]

A common vehicle for

in vivo studies. Forms

a suspended solution

that may require

sonication.[1]

Experimental Protocol: Determination of Equilibrium
Solubility (Shake-Flask Method)
This protocol outlines a standard procedure for determining the equilibrium solubility of Zn(II)
Mesoporphyrin IX in a solvent of interest, a method widely used for sparingly soluble

compounds.

Objective: To determine the saturation concentration of Zn(II) Mesoporphyrin IX in a specific

solvent at a controlled temperature.

Materials:

Zn(II) Mesoporphyrin IX (solid)

Solvent of interest (e.g., DMSO, ethanol, phosphate-buffered saline)

Vials with screw caps
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Orbital shaker or vortex mixer

Constant temperature incubator or water bath

Microcentrifuge

UV-Vis Spectrophotometer

Calibrated pipettes and tips

Procedure:

Preparation of Standard Solutions:

Prepare a stock solution of Zn(II) Mesoporphyrin IX in the chosen solvent at a known

concentration.

Perform serial dilutions of the stock solution to create a set of standards with known

concentrations.

Measure the absorbance of each standard at the characteristic Soret peak of Zn(II)
Mesoporphyrin IX (around 408 nm) using a UV-Vis spectrophotometer.

Plot a calibration curve of absorbance versus concentration.

Sample Preparation:

Add an excess amount of solid Zn(II) Mesoporphyrin IX to a vial containing a known

volume of the solvent. The presence of undissolved solid is crucial to ensure that

equilibrium with the solid phase is reached.

Seal the vials tightly to prevent solvent evaporation.

Equilibration:

Place the vials in a constant temperature incubator or water bath set to the desired

experimental temperature (e.g., 25°C or 37°C).
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Agitate the samples using an orbital shaker or vortex mixer for a predetermined period

(typically 24-48 hours) to ensure equilibrium is reached.

Sample Processing:

After the equilibration period, allow the vials to stand undisturbed at the experimental

temperature to let the excess solid settle.

Centrifuge the samples at high speed to pellet any remaining undissolved solid.

Analysis:

Carefully collect an aliquot of the supernatant, ensuring no solid particles are transferred.

Dilute the supernatant with the solvent as necessary to bring the absorbance within the

linear range of the calibration curve.

Measure the absorbance of the diluted supernatant using the UV-Vis spectrophotometer at

the same wavelength used for the standards.

Calculation:

Using the equation derived from the calibration curve, calculate the concentration of Zn(II)
Mesoporphyrin IX in the diluted supernatant.

Multiply this concentration by the dilution factor to determine the equilibrium solubility of

Zn(II) Mesoporphyrin IX in the solvent.

Storage and Stability
Proper storage of Zn(II) Mesoporphyrin IX is essential to maintain its chemical integrity and

biological activity. Porphyrins, in general, are sensitive to light and should be handled

accordingly.

Storage Conditions
The following table provides recommended storage conditions for both the solid compound and

solutions of Zn(II) Mesoporphyrin IX.
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Form Temperature Duration Conditions

Solid Room Temperature Up to 3 years[1][2]

Store in a dry, dark

place.[3] Protect from

light.[4]

0 - 4 °C
Short-term (days to

weeks)[3]

Store in a dry, dark

place.[3]

-20 °C
Long-term (months to

years)[3]

Store in a dry, dark

place.[3]

In Solvent -20 °C Up to 1 year[1][2] Protect from light.

-80 °C Up to 2 years[1][2] Protect from light.

Shipping: Zn(II) Mesoporphyrin IX is generally considered stable for several weeks at ambient

temperature during standard shipping.[3]

Biological Activity and Signaling Pathway
Zn(II) Mesoporphyrin IX is recognized for its ability to modulate the heme-responsive

signaling pathways. One of its key functions is to induce the degradation of the transcriptional

repressor Bach1.[5][6] Bach1 represses the expression of genes such as Heme Oxygenase-1

(HO-1), which is involved in heme catabolism.[5] By promoting the degradation of Bach1,

ZnMP leads to the de-repression and up-regulation of HO-1 expression.[5][6] This degradation

is mediated by the proteasome.[5][6]

ZnMP-Induced Bach1 Degradation Pathway
The following diagram illustrates the signaling pathway of Zn(II) Mesoporphyrin IX-induced

Bach1 degradation.

ZnMP-Induced Bach1 Degradation and HO-1 Upregulation.

Conclusion
This technical guide provides essential information on the solubility and storage of Zn(II)
Mesoporphyrin IX for researchers and professionals in drug development. Adherence to the

outlined protocols and storage conditions will ensure the integrity and optimal performance of
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this compound in experimental applications. The provided signaling pathway diagram offers a

visual representation of its mechanism of action related to Bach1 degradation, a key aspect of

its biological activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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